Cas no 1805243-46-2 (2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride
• CAS No: 1805243-46-2
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 4860013
• Update Time: 2025-07-21

2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2BrClF3NO/c8-5-4(7(11)12)3(6(9)14)2(10)1-13-5/h1,7H
• InChI Key： OBXZSORFXBGAGB-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=O)Cl)C(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride

Introduction to 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride (CAS No. 1805243-46-2) and Its Applications in Modern Chemical Biology

2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride, identified by the CAS number 1805243-46-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of halogenated pyridines, a subgroup of heterocyclic aromatic compounds known for their diverse biological activities and synthetic utility. The presence of multiple fluorine atoms and a bromine substituent in its molecular structure endows it with unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The structural features of 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride make it particularly useful in the development of novel pharmaceutical agents. The 4-carbonyl chloride moiety serves as a versatile electrophile, enabling its participation in nucleophilic substitution reactions to form amides, esters, and other functional derivatives. This reactivity is exploited in medicinal chemistry to construct bioactive scaffolds that mimic natural products or target specific biological pathways.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the difluoromethyl group is a well-documented pharmacophore that improves the bioavailability of small-molecule drugs. Studies have demonstrated that introducing fluorine atoms at certain positions in a molecule can lead to increased lipophilicity and resistance to enzymatic degradation, thereby extending the half-life of therapeutic agents.

The bromine atom in 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride also plays a crucial role in its synthetic applications. Brominated pyridines are frequently employed as intermediates in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. These reactions allow for the efficient assembly of polycyclic compounds and heterocycles, which are prevalent in many biologically active substances.

Current research in medicinal chemistry is increasingly focusing on developing strategies to optimize the selectivity and potency of drug candidates. The unique combination of halogens in 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride provides an excellent platform for exploring such modifications. For instance, computational studies have shown that the electron-withdrawing nature of the difluoromethyl group can fine-tune the electronic properties of adjacent functional groups, influencing both binding interactions and metabolic fate.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The halogenated pyridine core is a common motif in ligands used in transition-metal catalysis, where it facilitates various organic transformations. Furthermore, its structural motifs are often incorporated into pesticides and herbicides due to their ability to interact with biological targets at high affinity.

The synthesis of 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions, protection-deprotection strategies, and carbonyl group introduction via chlorination. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired framework while maintaining high yields and purity.

Recent publications have explored derivatives of this compound as potential inhibitors of enzyme targets associated with inflammatory diseases and cancer. For example, modifications at the 4-carbonyl chloride position have been investigated for their ability to form covalent bonds with cysteine residues in protein structures, leading to targeted inhibition. Such approaches align with the growing interest in covalent drug design, which aims to enhance drug residence time and reduce off-target effects.

The impact of fluorine substitution on the pharmacokinetic properties of small molecules has been extensively studied. In vitro and in vivo experiments have demonstrated that incorporating fluorine atoms can modulate solubility, permeability, and metabolic clearance rates. This knowledge is critical when designing molecules intended for clinical use, as poor pharmacokinetic profiles can render an otherwise promising candidate ineffective.

The versatility of 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride as a synthetic intermediate has also been leveraged in library synthesis efforts. High-throughput screening campaigns often rely on such building blocks to generate large collections of compounds for virtual or experimental screening against biological targets. The ability to rapidly diversify molecular structures while maintaining key pharmacophoric elements makes this compound an indispensable tool for drug discovery teams.

Future directions in research may focus on exploring alternative synthetic routes to improve scalability and sustainability. Green chemistry principles are increasingly being applied to develop processes that minimize waste and hazardous byproducts. Additionally, advances in flow chemistry could enable continuous production methods for compounds like this one, further streamlining their availability for research applications.

In conclusion,2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-carbonyl chloride (CAS No. 1805243-46-2) represents a critical component in modern chemical biology and pharmaceutical development. Its unique structural features facilitate diverse synthetic transformations and contribute to the design of novel therapeutic agents with improved biological activity and pharmacokinetic profiles. As research continues to uncover new applications for halogenated pyridines,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.